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Compound of Interest

Compound Name: Zinc sulfide

Cat. No.: B1143358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the uses of Zinc Sulfide (ZnS)

quantum dots (QDs) in biological imaging and sensing. The accompanying detailed protocols

offer step-by-step guidance for the synthesis, functionalization, and application of these

versatile nanoparticles.

Introduction to ZnS Quantum Dots
Zinc sulfide (ZnS) quantum dots are semiconductor nanocrystals that have garnered

significant attention in biomedical research due to their unique optical and electronic properties.

[1][2] Unlike traditional organic fluorophores, ZnS QDs offer broad absorption spectra, narrow

and tunable emission spectra, high photostability, and resistance to photobleaching.[1][2] A key

advantage of ZnS QDs is their lower intrinsic toxicity compared to cadmium-based QDs,

making them a more biocompatible choice for in vitro and in vivo applications.[3][4] Their

surfaces can be readily modified with various biomolecules to enhance water solubility,

biocompatibility, and target specificity.[3][5]

Applications in Bioimaging
The bright and stable fluorescence of ZnS QDs makes them excellent probes for a variety of

bioimaging applications, from single-cell imaging to in vivo tumor targeting.
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Functionalized ZnS QDs can be used to label and track specific cellular components or entire

cells over extended periods. Their high photostability allows for long-term imaging without

significant signal loss. For in vivo applications, surface modification with targeting ligands such

as antibodies or peptides enables the specific accumulation of QDs in tissues of interest, such

as tumors, for diagnostic imaging.

Key Features for Bioimaging:

High Quantum Yield: Ensures bright fluorescence for sensitive detection.

Photostability: Allows for continuous and long-term imaging.

Tunable Emission: Different colored QDs can be used for multiplexed imaging of multiple

targets simultaneously.

Biocompatibility: Surface coatings minimize toxicity to cells and organisms.

Quantitative Data for ZnS QDs in Bioimaging
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Parameter Value
Application
Context

Reference

Particle Size 3.1 nm
Glioblastoma cancer

cell imaging
[6]

3.8 nm General bioimaging [2]

~5 nm General bioimaging [7]

Quantum Yield (QY) 14%

GSH-capped Zn-Cu-

In-S/ZnS QDs for

bioimaging

[8]

17%

TGA-capped Zn-Cu-

In-S/ZnS QDs for

bioimaging

[8]

18%

MPA-capped Zn-Cu-

In-S/ZnS QDs for

bioimaging

[8]

75%
MPS-replaced ZnS

QDs for bioimaging
[7]

Emission Wavelength 415 nm
MPS-replaced ZnS

QDs
[7]

574.9 nm
GSH-capped Zn-Cu-

In-S/ZnS QDs
[8]

590.3 nm
MPA-capped Zn-Cu-

In-S/ZnS QDs
[8]

603.7 nm
TGA-capped Zn-Cu-

In-S/ZnS QDs
[8]

Applications in Biosensing
The fluorescence of ZnS QDs is highly sensitive to their local environment, a property that can

be harnessed for the development of highly sensitive biosensors. The primary sensing
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mechanism often involves fluorescence quenching or enhancement upon interaction with the

target analyte.

Heavy Metal Ion Sensing
ZnS QDs can be functionalized with ligands that have a high affinity for specific heavy metal

ions. Upon binding of the metal ion, the fluorescence of the QDs is quenched, providing a

measurable signal for the presence and concentration of the ion.

pH Sensing
The fluorescence intensity and emission wavelength of certain functionalized ZnS QDs can be

pH-dependent.[9][10] This allows for the ratiometric sensing of pH in biological environments,

which is crucial for monitoring cellular processes and disease states.

Glucose Sensing
Enzyme-based glucose sensors can be developed by immobilizing glucose oxidase on the

surface of ZnS QDs. The enzymatic reaction of glucose oxidase with glucose produces

hydrogen peroxide, which can quench the fluorescence of the QDs. The degree of quenching is

proportional to the glucose concentration.[11]

Quantitative Data for ZnS QDs in Sensing
Analyte

Sensor
Composition

Detection
Limit

Linear Range Reference

Cu²⁺
L-cysteine-

capped ZnS QDs
7.1 x 10⁻⁶ M - [12]

Cu²⁺ AgInS₂/ZnS QDs 1.3 µM 1.33–133 µM [13]

Cholesterol

N-GQD/CIS/ZnS

QD

nanocomposite

0.222 mM 0.312–5 mM [14]

Acetone ZnS QDs - - [15]
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Protocol 1: Aqueous Synthesis of Water-Soluble ZnS
Quantum Dots
This protocol describes a simple, cost-effective, and environmentally friendly method for

synthesizing water-soluble ZnS QDs at room temperature.

Materials:

Zinc nitrate (Zn(NO₃)₂) solution (0.04 M)

Sodium sulfide (Na₂S) solution (0.02 M)

3-mercaptopropionic acid (MPA)

Deionized (DI) water

Procedure:

Prepare a 0.04 M solution of zinc nitrate and a 0.02 M solution of sodium sulfide in DI water.

In a separate beaker, add 0.64 mmol of MPA to 36 ml of DI water and stir for 5 minutes.

Slowly add 2 ml of the 0.04 M zinc nitrate solution to the MPA solution with constant stirring.

Continue stirring for 10 minutes.

Slowly add 1 ml of the 0.02 M sodium sulfide solution to the mixture with vigorous stirring.

Allow the reaction to proceed at room temperature for at least 1 hour. The solution should

become clear and exhibit blue fluorescence under UV light.

The resulting MPA-capped ZnS QDs are water-soluble and can be used for further

functionalization or directly in bioimaging and sensing applications.[7]
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Workflow for Aqueous Synthesis of ZnS QDs

Preparation of Precursors

Synthesis of ZnS QDs

Product

Zinc Nitrate Solution (0.04 M)

Add Zinc Nitrate to MPA Solution

Sodium Sulfide Solution (0.02 M)

Add Sodium Sulfide to Mixture

MPA in DI Water

Stir at Room Temperature

Water-Soluble MPA-capped ZnS QDs
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Workflow for Functionalization of ZnS QDs

Preparation

Conjugation

Purification

Product

DHLA-capped ZnS QDs

Mix QDs and Protein

Purified Protein with His-tag

Incubate for 1-2 hours

Dialysis to Remove Unconjugated Protein

Protein-conjugated ZnS QDs
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Heavy Metal Ion Sensing Mechanism

Functionalized ZnS QD

Fluorescence Emission
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Heavy Metal Ion

Excitation (UV light)
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Glucose Sensing Mechanism

Glucose

Enzymatic Reaction

Glucose Oxidase (GOx)

Hydrogen Peroxide (H₂O₂)

ZnS QD

Fluorescence Quenching

With Glucose

Fluorescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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